![molecular formula C23H30N4O2S B2773661 1-(2-(diethylamino)ethyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one CAS No. 898434-00-9](/img/structure/B2773661.png)
1-(2-(diethylamino)ethyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one
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Description
1-(2-(diethylamino)ethyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C23H30N4O2S and its molecular weight is 426.58. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Hassaneen et al. (2003) explored polyfunctional fused heterocyclic compounds via indene-1,3-diones. They developed methods for synthesizing compounds with potential pharmacological applications, demonstrating the chemical versatility of heterocyclic chemistries similar to the compound . The research highlighted the synthesis of complex heterocycles which could serve as key intermediates for further chemical transformations, potentially applicable in drug discovery and development (H. Hassaneen et al., 2003).
Green Chemistry in Synthesis
Shi et al. (2018) reported a green approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones, demonstrating the importance of environmentally friendly methods in synthesizing pharmacologically relevant compounds. This approach aligns with sustainable practices in chemical synthesis, highlighting the potential for developing new compounds with reduced environmental impact (Taoda Shi et al., 2018).
Anticancer Activity
Al‐Otaibi et al. (2022) utilized electronic structure approaches to investigate a carboxamide derivative's chemical characteristics with antitumor activity. Their work underscores the significance of computational chemistry in evaluating and predicting the bioactivity of new compounds, which could be applicable to understanding the bioactivity of compounds like the one (J. S. Al‐Otaibi et al., 2022).
Antimicrobial and Antifungal Agents
Akhaja and Raval (2012) synthesized and screened a series of tetrahydropyrimidine–isatin hybrids for antibacterial, antifungal, and anti-tubercular activity. Their research contributes to the ongoing search for new antimicrobial agents, illustrating the potential medicinal applications of heterocyclic compounds in treating various infections (T. N. Akhaja & J. Raval, 2012).
properties
IUPAC Name |
1-[2-(diethylamino)ethyl]-4-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O2S/c1-3-25(4-2)14-15-27-20-11-7-9-18(20)22(24-23(27)29)30-16-21(28)26-13-12-17-8-5-6-10-19(17)26/h5-6,8,10H,3-4,7,9,11-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMLNLHWUYRGRIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN1C2=C(CCC2)C(=NC1=O)SCC(=O)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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